N-[1-(6-cyclopropyl-5-fluoropyrimidin-4-yl)piperidin-4-yl]-N-methylacetamide

• IUPAC Name: N-[1-(6-cyclopropyl-5-fluoropyrimidin-4-yl)piperidin-4-yl]-N-methylacetamide
• InChI: InChI=1S/C15H21FN4O/c1-10(21)19(2)12-5-7-20(8-6-12)15-13(16)14(11-3-4-11)17-9-18-15/h9,11-12H,3-8H2,1-2H3
• InChI Key: AIXGAQXGQSLLFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)C1CCN(CC1)C2=NC=NC(=C2F)C3CC3
• Molecular Formula: C15H21FN4O
• Molecular Weight: 292.35 g/mol

Description

N-[1-(6-cyclopropyl-5-fluoropyrimidin-4-yl)piperidin-4-yl]-N-methylacetamide, often referred to as NCPF-MAA, is a synthetic compound with a wide range of applications in scientific research. It is a small molecule that is highly soluble in water and has been used in a variety of laboratory experiments. NCPF-MAA has been used in the synthesis of a number of compounds and as a catalyst in a variety of reactions. It is also used in the study of biochemical and physiological effects on cells and tissues.

Scientific Research Applications

NCPF-MAA has a wide range of applications in scientific research. It has been used in the synthesis of a number of compounds, including drugs, and as a catalyst in a variety of reactions. It has also been used in studies of biochemical and physiological effects on cells and tissues. In addition, NCPF-MAA has been used in the study of enzyme inhibition and receptor binding.

Mechanism of Action

Target of Action

The primary target of this compound is Protein Kinase B (PKB or Akt) . PKB is a key downstream component in the phosphatidylinositol-3 kinase (PI3K) signaling pathway , which plays a crucial role in regulating cell growth and survival .

Mode of Action

This compound acts as an ATP-competitive inhibitor of PKB . It binds to the ATP-binding site of PKB, preventing ATP from binding and thus inhibiting the kinase activity of PKB . This results in a decrease in the phosphorylation of several enzyme or transcription factor substrates, including GSK3β, FKHRL1, BAD, and mTOR .

Biochemical Pathways

The inhibition of PKB affects the PI3K-PKB-mTOR pathway . This pathway is involved in promoting cell proliferation, protein translation, progression through the cell cycle, and antiapoptotic survival . By inhibiting PKB, this compound disrupts these processes, potentially leading to reduced cell growth and increased cell death .

Pharmacokinetics

Modifications to the structure of these compounds, such as variation of the linker group between the piperidine and the lipophilic substituent, have resulted in potent and orally bioavailable inhibitors of pkb .

Result of Action

The inhibition of PKB by this compound can lead to modulation of biomarkers of signaling through PKB in vivo and strong inhibition of the growth of human tumor xenografts in nude mice at well-tolerated doses . This suggests that this compound could have potential as an antitumor agent .

Advantages and Limitations for Lab Experiments

NCPF-MAA has a number of advantages for laboratory experiments. It is a small molecule that is highly soluble in water, making it easy to work with. It is also relatively stable and can be stored for long periods of time. However, NCPF-MAA is not very selective and can interact with a variety of proteins and enzymes, making it difficult to control the effects of the compound.

Future Directions

The potential applications of NCPF-MAA are vast and there are a number of possible future directions for research. These include the development of new synthesis methods and the use of NCPF-MAA in the study of enzyme inhibition and receptor binding. In addition, further research could be conducted into the biochemical and physiological effects of NCPF-MAA on cells and tissues. Finally, NCPF-MAA could be used to develop new drugs or to improve existing drugs.

Synthesis Methods

NCPF-MAA can be synthesized by a variety of methods. The most common method is the reaction of N-methylacetamide with 6-cyclopropyl-5-fluoropyrimidine. This reaction can be carried out in the presence of a base, such as sodium hydroxide, to form the desired compound. The reaction can also be carried out in the presence of a catalyst, such as palladium chloride, to increase the rate of reaction.